Cas no 1889805-99-5 (2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine)

• Product Name: 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine
• CAS No: 1889805-99-5
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5851336
• PubChem ID: 115114838
• Update Time: 2025-07-20

2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine
• EN300-1754396
• 1889805-99-5

• Inchi： 1S/C13H20N2/c1-4-15-8-7-10-9-11(13(2,3)14)5-6-12(10)15/h5-6,9H,4,7-8,14H2,1-3H3
• InChI Key： VWPRLKGUTSUGGP-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC(=CC=2CC1)C(C)(C)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine

Comprehensive Overview of 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine (CAS No. 1889805-99-5)

2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine, with the CAS number 1889805-99-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of substituted indole derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the ethyl-dihydroindole core and the propan-2-amine side chain, make it a promising candidate for further investigation in drug discovery and development.

In recent years, the scientific community has shown increasing interest in indole-based compounds due to their diverse biological activities. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of molecules like 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine. This compound's potential interactions with neurotransmitter receptors and enzymatic pathways have made it a subject of study in neuroscience and pharmacology. Its molecular weight and lipophilicity suggest favorable blood-brain barrier permeability, a critical factor for central nervous system-targeted therapies.

The synthesis of CAS 1889805-99-5 typically involves multi-step organic reactions, including indole ring formation followed by selective alkylation and amine functionalization. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are employed to characterize this compound. These methods ensure the compound meets the stringent quality standards required for research applications, particularly in high-throughput screening and lead optimization processes.

From a commercial perspective, 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine is primarily supplied to pharmaceutical companies and research institutions engaged in medicinal chemistry projects. The growing demand for novel small molecule therapeutics has increased interest in such specialized building blocks. Suppliers typically offer this compound in various quantities, ranging from milligrams for initial screening to kilogram scales for advanced development stages, with strict adherence to Good Manufacturing Practices (GMP) when required.

Recent trends in drug discovery have highlighted the importance of scaffold hopping and molecular hybridization strategies, where compounds like 1889805-99-5 serve as valuable starting points. The compound's structural features allow for multiple derivatization possibilities, enabling medicinal chemists to explore diverse structure-activity landscapes. This flexibility is particularly valuable in addressing current challenges in target identification and polypharmacology approaches.

Safety and handling of 2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine require standard laboratory precautions. While not classified as hazardous under normal conditions, researchers are advised to follow proper personal protective equipment (PPE) protocols. The compound's stability profile suggests storage under controlled temperature conditions, protected from light and moisture to maintain its chemical integrity over extended periods.

Looking ahead, the potential applications of CAS 1889805-99-5 continue to expand as new research emerges. Its relevance to current drug discovery paradigms, particularly in addressing unmet medical needs, positions this compound as an important tool for advancing pharmaceutical science. Ongoing studies may reveal additional therapeutic possibilities for this structurally unique amine derivative, contributing to the development of next-generation therapeutics.